N-(pyridin-3-yl)-4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzamide

• IUPAC Name: N-pyridin-3-yl-4-[[(2,3,5,6-tetramethylphenyl)sulfonylamino]methyl]benzamide
• InChI: InChI=1S/C23H25N3O3S/c1-15-12-16(2)18(4)22(17(15)3)30(28,29)25-13-19-7-9-20(10-8-19)23(27)26-21-6-5-11-24-14-21/h5-12,14,25H,13H2,1-4H3,(H,26,27)
• InChI Key: XHRXAVDVMZGIEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NC3=CN=CC=C3)C)C
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• CAS No.: 690245-90-0

Description

“N-(pyridin-3-yl)-4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one CH group replaced by a nitrogen atom.

Molecular Structure Analysis

The compound has a benzamide group attached to a pyridine ring. Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. Pyridines are aromatic compounds, similar to benzene, but with one carbon atom replaced by nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine and benzamide groups. Pyridine is a basic heterocycle and can participate in various reactions such as substitutions and reductions. Benzamides can undergo reactions typical for carboxylic acid amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could influence its solubility in different solvents. The aromatic rings could contribute to its stability and reactivity.

Scientific Research Applications

Thermodynamic and Spectroscopic Properties

Research on similar molecules, such as 2-pyrrolidinones and N-methylbenzenesulfonamide, indicates a focus on understanding their thermodynamic and spectroscopic properties. Studies involve determining ΔETN values across various solvent systems, providing insights into intermolecular interactions and preferential solvation. This information is crucial for applications in solvent design and chemical synthesis optimization (Pirilä-Honkanen, 1996).

Novel Histone Deacetylase Inhibitors

Compounds structurally related to the one , such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), have been identified as potent, isotype-selective histone deacetylase (HDAC) inhibitors. These inhibitors play significant roles in blocking cancer cell proliferation and inducing cell-cycle arrest and apoptosis, highlighting their potential in anticancer drug development (Zhou et al., 2008).

Nonaqueous Capillary Electrophoresis

Studies on related substances like imatinib mesylate and its derivatives have focused on their separation using nonaqueous capillary electrophoresis. This technique is vital for the quality control and analysis of pharmaceutical compounds, emphasizing the relevance of such molecules in pharmaceutical sciences (Ye et al., 2012).

Synthesis and Structural Characterization

Research into the synthesis and structural characterization of similar molecules, such as methylbenzenesulfonamide CCR5 antagonists, underscores the ongoing efforts to develop new compounds with potential therapeutic applications, particularly in preventing HIV-1 infection (De-ju, 2015).